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Welcome to the technical support center for troubleshooting inducible clindamycin resistance

in Methicillin-Resistant Staphylococcus aureus (MRSA) isolates. This resource provides

guidance for researchers, scientists, and drug development professionals on performing and

interpreting the D-test for accurate detection of this resistance mechanism.

Frequently Asked Questions (FAQs)
1. What is inducible clindamycin resistance in MRSA?

Inducible clindamycin resistance is a phenomenon where an MRSA isolate appears

susceptible to clindamycin in standard susceptibility tests but harbors a resistance gene (most

commonly an erm gene) that can be activated in the presence of an inducing agent, such as

erythromycin.[1][2] This can lead to clinical failure if clindamycin is used for treatment, as the

bacteria can become resistant during therapy.[3][4] The resistance is mediated by enzymes

that methylate the ribosomal target site, reducing the binding of both macrolides (like

erythromycin) and lincosamides (like clindamycin).[1][5]

2. What is the D-test and why is it important?

The D-test is a simple disk diffusion test used to detect inducible clindamycin resistance.[3][6]

It is crucial because routine antibiotic susceptibility tests may fail to identify this resistance,

potentially leading to inappropriate treatment and therapeutic failure.[4][7][8] The Clinical and
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Laboratory Standards Institute (CLSI) recommends performing the D-test on all S. aureus

isolates that are erythromycin-resistant and clindamycin-susceptible.[3]

3. How do I interpret the results of a D-test?

The interpretation is based on the shape of the zone of inhibition around the clindamycin disk

in proximity to the erythromycin disk.

Positive D-test (Inducible Resistance): A flattening of the inhibition zone around the

clindamycin disk on the side adjacent to the erythromycin disk, forming a "D" shape. This

indicates that erythromycin has induced clindamycin resistance.[3][9]

Negative D-test (No Inducible Resistance): A circular zone of inhibition around the

clindamycin disk. This suggests that the isolate is truly susceptible to clindamycin.[10][11]

Constitutive Resistance: The isolate is resistant to both erythromycin and clindamycin, with

no or very small zones of inhibition around both disks.

MS Phenotype: The isolate is resistant to erythromycin but susceptible to clindamycin, with

a clear circular zone around the clindamycin disk (D-test negative).[12] This phenotype is

often associated with the msrA gene, which codes for an efflux pump.[12]

4. What should I do if I see hazy growth within the clindamycin zone of inhibition?

Hazy growth within the zone of inhibition around the clindamycin disk, even without a clear D-

shape, may indicate resistance.[10] This can sometimes be observed as a "hazy D-zone" (HD)

phenotype.[12][13] It is recommended to interpret this as a resistant result and consider

alternative antibiotics. The presence of inner colonies growing up to the clindamycin disk (D+

phenotype) is also considered a positive result for inducible resistance.[12][14]

5. What are the common causes of false-negative D-test results?

A significant factor that can lead to false-negative results is incorrect disk placement. Placing

the erythromycin and clindamycin disks too far apart (e.g., >15 mm) can result in failure to

detect inducible resistance.[6] One study found a very major error rate of 12.3% when a 22-mm

distance was used.[6] Other factors include using a non-standardized inoculum or incorrect

incubation conditions.[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/jcm.00759-07
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/jcm.00759-07
https://www.cdc.gov/nhsn/pdfs/ps-analysis-resources/mrsacdi_tips.pdf
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://microbeonline.com/inducible-clindamycin-resistance-d-test-principle-procedure-and-interpretation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4922212/
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/jcm.43.4.1716-1721.2005
https://journals.asm.org/doi/10.1128/jcm.43.4.1716-1721.2005
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://microbeonline.com/inducible-clindamycin-resistance-d-test-principle-procedure-and-interpretation/
https://journals.asm.org/doi/10.1128/jcm.43.4.1716-1721.2005
https://journals.asm.org/doi/abs/10.1128/jcm.43.4.1716-1721.2005
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/jcm.43.4.1716-1721.2005
https://pmc.ncbi.nlm.nih.gov/articles/PMC1081368/
https://www.benchchem.com/product/b1669177?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1698332/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1698332/
https://microbeonline.com/inducible-clindamycin-resistance-d-test-principle-procedure-and-interpretation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. What are the potential causes of false-positive D-test results?

While less common, false-positive results can occur. This could be due to a mixed culture

containing both susceptible and resistant organisms. It is crucial to ensure a pure culture of the

MRSA isolate is used for testing. Additionally, misinterpretation of hazy growth or indistinct zone

edges could lead to a false-positive reading.

7. What should I do if my quality control (QC) for the D-test fails?

If QC results are out of the acceptable range, all patient results obtained since the last

successful QC must be considered invalid. The cause of the QC failure should be investigated,

which may include checking the antibiotic disks for proper storage and expiration dates,

verifying the inoculum preparation, and ensuring the correct incubation conditions were met.

The test should be repeated with new QC organisms before reporting any patient results.[15]

Troubleshooting Guide
This table provides a quick reference for common issues encountered during D-testing.
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Issue Possible Cause(s) Recommended Action(s)

Ambiguous or unclear D-shape

- Incorrect disk spacing.-

Isolate has a weak induction

phenotype.

- Repeat the test ensuring a

disk spacing of 15 mm (edge-

to-edge).- Incubate for the full

recommended time (16-18

hours).- If still ambiguous,

consider the isolate resistant to

clindamycin.

No zone of inhibition around

either disk

- Isolate is constitutively

resistant to both erythromycin

and clindamycin.

- Report the isolate as resistant

to both erythromycin and

clindamycin.

Hazy growth within the

clindamycin zone
- Indicates potential resistance.

- Interpret as a resistant result.

[10]

Zone sizes are too large or too

small for QC organisms

- Incorrect inoculum density.-

Expired or improperly stored

antibiotic disks.- Incorrect

incubation temperature or

duration.

- Prepare a fresh inoculum

matching a 0.5 McFarland

standard.- Check the

expiration date and storage

conditions of the disks.- Verify

incubator settings.

False-negative result

suspected

- Disk spacing is greater than

15 mm.

- Repeat the test with the

correct disk spacing of 15 mm.

[6]

Experimental Protocols
D-Test (Disk Approximation Method)
This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute

(CLSI).

Materials:

Mueller-Hinton agar (MHA) plates

Erythromycin (15 µg) disks
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Clindamycin (2 µg) disks

MRSA isolate to be tested

0.5 McFarland turbidity standard

Sterile saline or broth

Sterile cotton swabs

Incubator at 35°C ± 2°C

Calipers or ruler

Procedure:

Inoculum Preparation:

Select 3-5 well-isolated colonies of the MRSA isolate from an overnight culture.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

Inoculation:

Dip a sterile cotton swab into the standardized inoculum.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the entire surface of an MHA plate evenly in three directions to ensure confluent

growth.

Allow the plate to dry for 3-5 minutes.

Disk Placement:

Aseptically place an erythromycin (15 µg) disk and a clindamycin (2 µg) disk on the

inoculated MHA plate.
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The distance between the edges of the two disks should be 15 mm.[4][6]

Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-18 hours in ambient air.[3]

Interpretation:

Examine the plate for the shape of the zone of inhibition around the clindamycin disk.

A flattening of the zone adjacent to the erythromycin disk (D-shape) indicates a positive

test for inducible clindamycin resistance.

A circular zone around the clindamycin disk indicates a negative test.

Data Presentation
The prevalence of different clindamycin resistance phenotypes in MRSA can vary

geographically. The following table summarizes findings from a study on MRSA and MSSA

isolates.

Table 1: Distribution of Clindamycin Resistance Phenotypes in S. aureus

Phenotype MRSA Isolates (%) MSSA Isolates (%)

Inducible MLSB (iMLSB) 24.8% 7.5%

Constitutive MLSB (cMLSB) 23.3% 3.7%

MS Phenotype 22.5% 16.2%

Susceptible 3.9% 46.3%

Data adapted from a study on S. aureus isolates.[11]
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Caption: Mechanism of inducible clindamycin resistance in MRSA.
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Caption: Step-by-step workflow for performing the D-test.
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Troubleshooting Logic for D-Test Results
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Caption: Decision tree for troubleshooting D-test interpretations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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